Cas no 850910-61-1 (N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide)

• Product Name: N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide
• CAS No: 850910-61-1
• MF: C₂₃H₂₀N₄O₅S₂
• MW: 496.558702468872
• CID: 6261896
• PubChem ID: 2152706
• Update Time: 2025-07-08

N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide
• (E)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-4-(N-methyl-N-phenylsulfamoyl)benzamide
• N-[(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-[methyl(phenyl)sulfamoyl]benzamide
• 850910-61-1
• F0566-0352
• AKOS024584451
• N-(3-ethyl-6-nitro-1,3-benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide
• EU-0053959

• Inchi： 1S/C23H20N4O5S2/c1-3-26-20-14-11-18(27(29)30)15-21(20)33-23(26)24-22(28)16-9-12-19(13-10-16)34(31,32)25(2)17-7-5-4-6-8-17/h4-15H,3H2,1-2H3/b24-23-
• InChI Key： IUJABWSFOCHXAP-VHXPQNKSSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(CC)C3C=CC(=CC=3S/2)[N+](=O)[O-])=O)=CC=1)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 496.08751210g/mol
• Monoisotopic Mass: 496.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide

Introduction to N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide (CAS No. 850910-61-1)

N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 850910-61-1, represents a unique molecular structure that combines elements of heterocyclic chemistry with functional groups designed to interact with biological targets. The detailed chemical name underscores its complexity, featuring a benzothiazole core, an ethyl substituent, a nitro group, and a sulfamoylbenzamide moiety.

The benzothiazole scaffold is a well-known pharmacophore in drug discovery, frequently incorporated into molecules due to its ability to modulate various biological pathways. In particular, the presence of the nitro group in the structure suggests potential electron-withdrawing effects that could influence the compound's reactivity and binding properties. The sulfamoylbenzamide component adds another layer of functionality, often associated with bioactivity in medicinal chemistry. This combination of features makes N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide a promising candidate for further investigation in therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The benzothiazole derivative family has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide, particularly the introduction of the nitro group and sulfamoylbenzamide moiety, is likely designed to enhance its interaction with biological targets while minimizing off-target effects.

The nitro group in the molecule can participate in hydrogen bonding and π-stacking interactions with biological targets, which can be crucial for achieving high affinity and selectivity. Additionally, the sulfamoylbenzamide moiety is known to enhance solubility and bioavailability, which are critical factors for drug development. These features collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

The synthesis of N-(2E)-3-ethyl-6-nitro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methyl(phenyl)sulfamoylbenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The benzothiazole core is typically synthesized through cyclization reactions involving thioamides or thioureas with appropriate electrophiles. The introduction of the nitro group is achieved through nitration reactions, which must be carefully monitored to avoid over-nitration or decomposition of the intermediate compounds.

The sulfamoylation step involves reacting an amide derivative with sulfur trioxide or other sulfonating agents to form the sulfamoylbenzamide moiety. Each step in the synthesis must be optimized to ensure high yield and purity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like N-(2E)-, -3-Ethyl-6-Nitro-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-4-Methyl(Phenyl)Sulfamoylbenzamide (CAS No.850910- 61- 1). These improvements have significantly reduced production costs and increased accessibility for research purposes.

In terms of biological activity, N-(< strong > 2E strong > )-, -< em style = "font - weight : bold ;"> 3-Ethyl -, -< em style = "font - weight : bold ;"> 6-Nitro -, -< em style = "font - weight : bold ;"> 2 , 3-Dihydro -, -< em style = "font - weight : bold ;"> 1 , 3-Benzothiazol -, -< em style = "font - weight : bold ;"> 2-Ylidene -, -< em style = "font - weight : bold ;"> 4-Methyl(Phenyl)-Sulfamoyl-Benzamide (CAS No.-850910- 61- 1) has shown promise in preclinical studies as a potential therapeutic agent. Its unique structural features suggest it may interact with enzymes or receptors involved in various disease pathways. For instance, the benzothiazole core is known to modulate inflammatory responses by interacting with nuclear factor kappa B (NFκB) pathways. The nitro group can further enhance this interaction by influencing electronic properties and binding affinity.

The sulfamoylbenzamide moiety is particularly interesting as it has been associated with bioactivity in several drug classes. It can act as a hydrogen bond acceptor or participate in salt bridge interactions with biological targets, which can improve binding stability. These interactions are critical for developing drugs that exhibit high selectivity and efficacy. Preclinical studies have demonstrated that derivatives of this class often exhibit potent activity against various biological targets while maintaining good pharmacokinetic profiles.

Ongoing research is focused on exploring the full therapeutic potential of N-(< strong > 2E strong > )-, -< em style = "font - weight : bold ;"> 3-Ethyl -, -< em style = "font - weight : bold ;"> 6-Nitro -, -< em style = "font - weight : bold ;"> 2 , 3-Dihydro -, -< em style = "font - weight : bold ;"> 1 , 3-Benzothiazol -, -< em style = "font - weight : bold ;"> 2-Ylidene -, -< em style = "font - weight : bold ;"> 4-Methyl(Phenyl)-Sulfamoyl-Benzamide (CAS No.-850910- 61- 1). Researchers are investigating its effects on enzymes involved in metabolic pathways, as well as its potential role in modulating immune responses. Additionally，there is growing interest in its application as an antimicrobial agent，given the increasing prevalence of drug-resistant pathogens。

The development of novel pharmaceuticals requires a multidisciplinary approach，integrating synthetic chemistry，medicinal chemistry，and biopharmaceutical sciences。N-(\textbf{2E})-\textbf{3-Ethyl}-\textbf{6-nitro}-\textbf{2},\textbf{3-dihydro}-\textbf{1},\textbf{3-benzothiazol}-\textbf{2-ylidene}-\textbf{4-methyl(phenyl)}-\textbf{sulfamoylbenzamide} (CAS No.\textbf{850910}-61-\textbf{1}) exemplifies this collaborative effort，as it combines advanced synthetic techniques with rigorous biological evaluation。The compound's unique structure provides a foundation for further optimization，leading to more effective and safer therapeutic agents。

In conclusion，N-(\textbf{2E})-\textbf{3-Ethyl}-\textbf{6-nitro}-\textbf{2},\textbf{3-dihydro}-\textbf{1},\textbf{3-benzothiazol}-\textbf{-}\!\!\!\!^{\!}\!^{\;\;}\!\!_{}\!\!^{\;\;}\!\!_{}\!\!^{\;\;}\!\!_{}\!\!^{\;\;}\!\!_{}\!\!^{\;\;}\!\!_{}\!\!^{\;\;}\!\!_{}\!\!^{\;\;}\!\!_{}\!\!^{\;\;}\!\!_{}-\textbf{-}\!\!\!= {} \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ textbf{-}\!\! {} {} {} {} {} {} {} {} {} {} {} {} {} {} {}